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Oxolane, formally known as tetrahydrofuran (THF), is a five-membered cyclic ether that serves

as a foundational scaffold in organic chemistry and a widely used industrial solvent.[1] The

introduction of chlorine atoms onto this scaffold creates a class of compounds—chlorinated

oxolane derivatives—with significantly altered physical and chemical properties. This

modification is of profound interest to researchers, particularly in the field of drug development.

Chlorine is a prevalent halogen in pharmaceuticals, with over 250 FDA-approved drugs

containing at least one chlorine atom.[2][3] Its inclusion can modulate a molecule's lipophilicity,

metabolic stability, and binding affinity, making the study of chlorinated heterocycles a critical

aspect of medicinal chemistry.[4][5]

This guide provides an in-depth exploration of the core physical properties of chlorinated

oxolane derivatives. It is designed for researchers, scientists, and drug development

professionals, offering not just data, but a causal understanding of structure-property

relationships and the validated experimental protocols used to determine them.

Part 1: Core Physicochemical Properties and
Structure-Property Relationships
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The substitution of hydrogen with chlorine, an atom of significantly greater mass and

electronegativity, induces predictable yet nuanced changes in the physical characteristics of the

oxolane ring. Understanding these shifts is paramount for predicting the behavior of these

derivatives in both reaction vessels and biological systems.

Boiling Point
The boiling point of a liquid is governed by the strength of its intermolecular forces.

Unsubstituted THF has a boiling point of approximately 66 °C.[1][6][7][8] The introduction of

chlorine generally increases the boiling point. This is attributable to two primary factors:

Increased Molecular Weight: Chlorine (atomic weight ≈ 35.45 amu) is much heavier than

hydrogen (≈ 1.01 amu). This leads to stronger London dispersion forces, which are transient

induced-dipole attractions that increase with the number of electrons and molecular size.

Enhanced Polarity: The high electronegativity of chlorine creates a more significant dipole

moment in the C-Cl bond, leading to stronger permanent dipole-dipole interactions between

molecules.

For instance, 2-chlorotetrahydrofuran has a boiling point of 130.2 °C at 760 mmHg, and 2-

(chloromethyl)oxolane boils between 150-151 °C, both substantially higher than the parent

compound.[9][10]

Density
Density is a measure of mass per unit volume. Chlorinated organic compounds are

characteristically denser than their non-chlorinated analogs and often denser than water.[11]

This is a direct consequence of substituting a light hydrogen atom with a heavy chlorine atom

without a proportional increase in molecular volume. Unsubstituted THF has a density of

approximately 0.888 g/cm³ at 20-25 °C, making it less dense than water.[1][12] In contrast,

chlorinated derivatives like 2-chlorotetrahydrofuran and 2-(chloromethyl)oxolane have reported

densities of 1.13 g/cm³ and 1.11 g/mL, respectively, causing them to sink in water.[9][10]

Solubility
Solubility behavior is dictated by the principle of "like dissolves like." The polarity of the solvent

versus the solute determines the extent of miscibility.
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Aqueous Solubility: THF itself is miscible with water due to the ability of its ether oxygen to

act as a hydrogen bond acceptor.[1][13] However, the introduction of chlorine generally

decreases aqueous solubility.[11][14] The chlorine atom adds a significant nonpolar,

hydrophobic character to the molecule, increasing its overall lipophilicity.[4]

Organic Solvent Solubility: Chlorinated oxolanes typically exhibit good solubility in a wide

range of organic solvents. Their inherent polarity from the ether linkage, combined with the

characteristics imparted by the C-Cl bond, allows them to dissolve well in both nonpolar

(e.g., hexanes) and polar aprotic solvents (e.g., dichloromethane, ethyl acetate).[15][16]

Data Summary: Physical Properties
The following table summarizes key quantitative physical data for representative oxolane

derivatives, providing a clear comparison.

Compound
Molecular
Formula

Boiling Point
(°C)

Density
(g/cm³)

Refractive
Index (n²⁰/D)

Oxolane (THF) C₄H₈O 66[1] ~0.888[1][12] ~1.407[1]

2-

Chlorotetrahydrof

uran

C₄H₇ClO 130.2[9] 1.13[9] 1.445[9]

2-

(Chloromethyl)ox

olane

C₅H₉ClO 150-151[10] 1.11[10] 1.455[10]

Part 2: Spectroscopic and Structural
Characterization
Accurate determination of a molecule's structure is the bedrock of chemical research.

Spectroscopic techniques provide the necessary insights to confirm identity, assess purity, and

elucidate the precise arrangement of atoms. For chlorinated oxolanes, each technique offers

unique and diagnostic information.

Nuclear Magnetic Resonance (NMR) Spectroscopy
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NMR is arguably the most powerful tool for structural elucidation of organic molecules.

¹H NMR: Protons on carbons adjacent to the ether oxygen and the chlorine atom (α-protons)

are significantly deshielded due to the inductive effect of these electronegative atoms. Their

signals will appear further downfield (at a higher ppm value) compared to the other ring

protons.[17]

¹³C NMR: Similarly, the carbon atoms directly bonded to oxygen and chlorine will exhibit

downfield chemical shifts in the ¹³C NMR spectrum.

Causality: The choice of NMR solvent is critical; deuterated chloroform (CDCl₃) is common

for its excellent solubilizing power for such compounds. The addition of a small amount of

tetramethylsilane (TMS) provides a zero-point reference for accurate chemical shift

determination.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify functional groups present in a molecule by measuring the

absorption of infrared radiation at specific vibrational frequencies.

C-O-C Stretch: A strong, characteristic absorption band for the cyclic ether linkage will be

prominent, typically in the 1050-1150 cm⁻¹ region.

C-Cl Stretch: A band in the 600-800 cm⁻¹ region is indicative of the carbon-chlorine bond. Its

exact position can give clues about the substitution pattern.

C-H Stretch: Bands just below 3000 cm⁻¹ corresponding to sp³ C-H stretches will also be

present.

Mass Spectrometry (MS)
MS provides information about the mass-to-charge ratio of a molecule and its fragments,

confirming the molecular weight and offering structural clues.

Isotopic Pattern: The most definitive feature for a chlorinated compound is its isotopic

signature. Chlorine has two stable isotopes, ³⁵Cl and ³⁷Cl, in a natural abundance ratio of

approximately 3:1. This results in two molecular ion peaks (M⁺ and M+2) with a
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corresponding ~3:1 intensity ratio, which is a clear and unambiguous confirmation of the

presence of a single chlorine atom.

Fragmentation: The oxolane ring can undergo characteristic fragmentation patterns, such as

alpha-cleavage adjacent to the ether oxygen, which helps in piecing together the molecular

structure.

Part 3: Experimental Methodologies: A Practical
Guide
The trustworthiness of physical property data hinges on the rigor of the experimental methods

used. The following protocols are foundational, self-validating systems for characterizing novel

chlorinated oxolane derivatives at a laboratory scale.

Protocol 1: Boiling Point Determination (Micro-scale via
Siwoloboff Method)

Rationale: This method is ideal for research settings where sample quantities are often

limited. It relies on observing the temperature at which the vapor pressure of a small liquid

sample equals the ambient pressure.

Methodology:

Preparation: Seal one end of a 5 cm piece of capillary tubing with a flame to create a

fusion tube.

Sample Addition: Add 0.5 mL of the chlorinated oxolane derivative to a Thiele tube or a

similar melting point apparatus tube.

Assembly: Place the fusion tube, open-end down, into the Thiele tube containing the

sample. Attach a calibrated thermometer so that its bulb is level with the sample.

Heating: Gently heat the apparatus. As the temperature rises, a stream of bubbles will

emerge from the inverted fusion tube.

Observation: Carefully regulate the heating to find the temperature at which the bubble

stream just ceases and the liquid begins to enter the fusion tube. This temperature is the
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boiling point.

Validation: Repeat the measurement twice. The readings should be within 1 °C for a pure

sample.

Protocol 2: Density Measurement (via Pycnometer)
Rationale: A pycnometer is a flask with a precise, known volume. By weighing it empty, filled

with water, and filled with the sample liquid, the density of the sample can be calculated with

high accuracy. Temperature control is critical as density is temperature-dependent.

Methodology:

Calibration: Thoroughly clean and dry a pycnometer of known volume (e.g., 5 mL). Weigh

it accurately on an analytical balance (m₁).

Water Mass: Fill the pycnometer with deionized water of a known temperature (e.g., 20.0

°C) and weigh it again (m₂). The mass of the water is (m₂ - m₁). The exact volume (V) can

be confirmed by dividing this mass by the known density of water at that temperature.

Sample Mass: Empty, clean, and thoroughly dry the pycnometer. Fill it with the chlorinated

oxolane sample at the same temperature (20.0 °C) and weigh it (m₃).

Calculation: The mass of the sample is (m₃ - m₁). The density (ρ) is calculated as: ρ = (m₃

- m₁) / V.

Validation: Ensure the temperature of the water and the sample are identical during

measurements. Perform the determination in triplicate to ensure reproducibility.

Protocol 3: Spectroscopic Sample Preparation
Rationale: Proper sample preparation is essential to obtain high-quality, artifact-free spectra.

The method varies depending on the technique.

Methodology:

NMR Spectroscopy: Dissolve 5-10 mg of the chlorinated oxolane derivative in ~0.7 mL of

a deuterated solvent (e.g., CDCl₃) in a standard 5 mm NMR tube. Add a drop of TMS as
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an internal standard.

IR Spectroscopy (Neat Liquid): Place one drop of the neat liquid sample between two salt

(NaCl or KBr) plates. Assemble the plates in the spectrometer's sample holder. This

method is fast and avoids solvent interference.

Mass Spectrometry (EI/CI): For volatile derivatives, a direct injection or GC-MS approach

is used. Dissolve a small amount (<1 mg) in a volatile solvent like dichloromethane or

methanol to make a dilute solution (~100 µg/mL). Inject a microliter volume into the

instrument.

Part 4: Visualization of Workflows and Relationships
Diagrams provide a clear, at-a-glance understanding of complex processes and concepts.

Workflow for Characterization of a Novel Chlorinated
Oxolane

Synthesis & Purification

Physicochemical Characterization Structural Elucidation

Synthesis of Derivative

Purification (e.g., Distillation, Chromatography)

Boiling Point Determination Density Measurement Solubility Assessment Refractive Index NMR (1H, 13C) IR Spectroscopy Mass Spectrometry

Physical Property Data Sheet Final Structure Confirmed

Click to download full resolution via product page
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Caption: Workflow for the synthesis and characterization of a new derivative.

Impact of Chlorination on Physical Properties

Resulting Property Changes
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Caption: The effect of chlorine substitution on key physical properties.

Conclusion
The physical properties of chlorinated oxolane derivatives are a direct consequence of the

fundamental principles of chemical structure and intermolecular forces. The addition of chlorine

predictably increases boiling point and density while generally reducing aqueous solubility.

These characteristics are not merely academic data points; they are critical parameters that

influence a compound's utility as a synthetic intermediate, its behavior in purification processes,

and its potential as a pharmacophore in drug design. A thorough characterization, using the

validated experimental and spectroscopic methods outlined in this guide, is essential for any

researcher working with this important class of molecules.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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